1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: thiophen-3-yl-[3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C21H24F3N3OS/c22-21(23,24)17-3-1-4-18(13-17)25-8-10-26(11-9-25)19-5-2-7-27(14-19)20(28)16-6-12-29-15-16/h1,3-4,6,12-13,15,19H,2,5,7-11,14H2
• InChI Key: NEGMHMMDUMRKIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CSC=C2)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H24F3N3OS
• Molecular Weight: 423.5 g/mol

Description

1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1990s and has been used in scientific research to study its mechanism of action and its effects on the biochemical and physiological processes in the body.

Mechanism of Action

1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine acts as a partial agonist at the serotonin 5-HT2A and 5-HT2C receptors, which results in the activation of these receptors. This activation leads to an increase in the levels of serotonin in the brain, which can have various effects on mood, appetite, and sleep. 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine also has some affinity for the dopamine D2 receptor, which may also contribute to its effects on the central nervous system.
Biochemical and Physiological Effects:
1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been found to have various effects on the biochemical and physiological processes in the body. It has been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to an increase in arousal and alertness. 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has also been found to decrease the levels of the stress hormone cortisol, which may contribute to its anxiolytic effects. Additionally, 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been found to increase the levels of the appetite-regulating hormone leptin, which may contribute to its effects on appetite.

Advantages and Limitations for Lab Experiments

1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has several advantages as a research tool. It is a highly specific agonist for the serotonin 5-HT2A and 5-HT2C receptors, which makes it useful for studying the role of these receptors in various physiological and pathological conditions. 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine is also relatively easy to synthesize and purify, which makes it accessible to researchers.
However, 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine also has some limitations as a research tool. It has been found to have some affinity for other receptors such as the dopamine D2 receptor, which may complicate the interpretation of its effects. Additionally, 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been found to have some side effects such as nausea, vomiting, and headache, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine. One area of interest is the role of 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine in the regulation of mood and anxiety. 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been found to have anxiolytic effects in animal models, and further research is needed to understand the underlying mechanisms and potential therapeutic applications.
Another area of interest is the role of 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine in the regulation of appetite and metabolism. 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been found to increase the levels of the appetite-regulating hormone leptin, and further research is needed to understand how this effect may be utilized for the treatment of obesity and related metabolic disorders.
Finally, there is a need for further research on the safety and potential side effects of 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine. While 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been used extensively in scientific research, its long-term effects on the body are still not well understood, and further research is needed to ensure its safety for use in humans.
Conclusion:
In conclusion, 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine is a synthetic compound that has been extensively used in scientific research to study its effects on the central nervous system. It acts as a partial agonist at the serotonin 5-HT2A and 5-HT2C receptors, which can have various effects on mood, appetite, and sleep. While 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has several advantages as a research tool, it also has some limitations and potential side effects that need to be further studied. Future research on 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine may provide valuable insights into the regulation of mood, anxiety, appetite, and metabolism, as well as its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine involves the reaction of 1-(3-thienyl) piperazine with 3-(trifluoromethyl)benzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques to obtain pure 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine.

Scientific Research Applications

1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been extensively used in scientific research to study its effects on the central nervous system. It has been found to have an affinity for the serotonin 5-HT2A and 5-HT2C receptors, which are involved in regulating mood, appetite, and sleep. 1-[1-(3-thienylcarbonyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been used to study the role of these receptors in various physiological and pathological conditions such as depression, anxiety, and obesity.